N-(3-chloro-4-methoxyphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C16H20ClN3O5S2/c1-10-16(11(2)20(18-10)13-6-7-26(21,22)9-13)27(23,24)19-12-4-5-15(25-3)14(17)8-12/h4-5,8,13,19H,6-7,9H2,1-3H3
• InChI Key: RDNASYLZZACGTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)S(=O)(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C16H20ClN3O5S2
• Molecular Weight: 433.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H20ClN3O5S2 and its molecular weight is 433.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivities

This compound is part of a broader class of chemicals that have been explored for their potential in inhibiting human carbonic anhydrase isoenzymes and acetylcholinesterase enzyme, with applications towards treating conditions that benefit from such inhibition. Studies have synthesized derivatives that include pyrazoline and sulfonamide pharmacophores, showing significant inhibition against these enzymes. This includes research on the synthesis and bioactivities of pyrazoline benzensulfonamides, which have demonstrated low cytotoxicity alongside their inhibitory effects, making them candidates for developing new inhibitors with potential medical applications (Ozmen Ozgun et al., 2019).

Antimicrobial and Antitubercular Potential

Another area of application involves the antimicrobial and antitubercular activities of sulfonamide derivatives. The synthesis and evaluation of novel heterocyclic compounds containing a sulfonamido moiety have shown high antibacterial activities, suggesting the potential use of these compounds as antibacterial agents (Azab et al., 2013). Additionally, docking simulations and primary assessments of newly synthesized benzene sulfonamide pyrazole oxadiazole derivatives as potential antimicrobial and antitubercular agents indicate a promising direction for treating such infections (Shingare et al., 2022).

Chemical Synthesis and Characterization

The compound has also been studied for its chemical properties and potential in the synthesis of novel chemical entities. Research on the convenient synthesis of novel chalcone and pyrazoline sulfonamide derivatives as potential antibacterial agents highlights the methods for producing these compounds with high purity without using any chromatography method for purification, offering insights into more efficient synthesis techniques (Bonakdar et al., 2020).